Cas no 1805119-74-7 (3-Bromo-2,5-dichlorobenzyl alcohol)

• Product Name: 3-Bromo-2,5-dichlorobenzyl alcohol
• CAS No: 1805119-74-7
• MF: C₇H₅BrCl₂O
• MW: 255.923999547958
• MDL: MFCD28737835
• CID: 4706642
• Update Time: 2025-11-02

3-Bromo-2,5-dichlorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,5-dichlorobenzyl alcohol

• MDL： MFCD28737835
• Inchi： 1S/C7H5BrCl2O/c8-6-2-5(9)1-4(3-11)7(6)10/h1-2,11H,3H2
• InChI Key： HDFQKWVHMUFHJI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CO)=C1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-2,5-dichlorobenzyl alcohol

Comprehensive Analysis of 3-Bromo-2,5-dichlorobenzyl alcohol (CAS No. 1805119-74-7): Properties, Applications, and Industry Insights

3-Bromo-2,5-dichlorobenzyl alcohol (CAS 1805119-74-7) is a halogenated aromatic compound gaining traction in pharmaceutical intermediates and specialty chemical synthesis. With the rising demand for high-purity benzyl alcohol derivatives, this compound has become a focal point for researchers exploring chiral building blocks and bioactive molecule design. Its unique bromo and dichloro substitution pattern offers distinct reactivity, making it valuable for cross-coupling reactions and medicinal chemistry applications.

The compound's molecular structure (C₇H₅BrCl₂O) features a benzyl alcohol core with strategic halogen placements, enabling selective functionalization. Recent studies highlight its role in developing antimicrobial agents and enzyme inhibitors, aligning with the industry's shift toward targeted drug discovery. Analytical techniques like HPLC purity testing and NMR spectral analysis confirm its stability under standard storage conditions (2-8°C in amber glass).

Environmental considerations have spurred interest in green synthesis methods for 3-Bromo-2,5-dichlorobenzyl alcohol. Catalytic processes using palladium complexes or microwave-assisted reactions demonstrate improved atom economy compared to traditional halogenation routes. These advancements address the pharmaceutical industry's push for sustainable manufacturing while maintaining regulatory compliance.

Market trends indicate growing applications in electronic materials, where its derivatives contribute to liquid crystal formulations and OLED precursors. The compound's electron-withdrawing groups enhance charge transport properties, a key requirement for next-gen display technologies. Patent analyses reveal a 40% increase in filings involving halogenated benzyl alcohols since 2020, underscoring its industrial relevance.

Quality control protocols for CAS 1805119-74-7 emphasize residual solvent monitoring and heavy metal screening to meet pharmacopeia standards. Suppliers now provide certificates of analysis with detailed impurity profiles, reflecting heightened focus on supply chain transparency. This aligns with FDA guidelines for ICH Q3D elemental impurities in drug development.

Emerging research explores the compound's potential in agrochemical formulations, particularly as a precursor for crop protection agents. Its structural motifs show promise in pest resistance management systems, though further eco-toxicity studies are warranted. The scientific community continues to investigate its structure-activity relationships through computational modeling and high-throughput screening platforms.

Handling recommendations include inert atmosphere storage to prevent benzyl alcohol oxidation, with technical bulletins advising nitrogen purging for bulk quantities. Proper personal protective equipment (PPE) remains essential during laboratory use, consistent with OSHA laboratory standards. These precautions ensure safety while maintaining the compound's reaction efficiency in synthetic workflows.